Cas no 2016-56-0 (Dodecylamine Acetate)

• Product Name: Dodecylamine Acetate
• CAS No: 2016-56-0
• MF: C₁₄H₃₁NO₂
• MW: 245.401444673538
• MDL: MFCD00043524
• CID: 261994
• PubChem ID: 87567566
• Update Time: 2025-10-30

Dodecylamine Acetate Chemical and Physical Properties

Names and Identifiers

• 1-DODECYLAMINE ACETATE
• Dodecylamine Acetate
• 1-DODECYLAMINE ACETATE
• acetic acid,dodecan-1-amine
• n-Dodecylamineacetate
• 1-dodecanamine
• Aminododecane Acetate
• Dodecylamin,Acetat
• dodecylamine,acetic acid
• dodecylammonium acetate
• Dodecylammonium-acetat
• Laurylamine Acetate
• N-dodecylamine
• 1-Aminododecane Acetate
• Dodecan-1-amine Acetate
• 1-Dodecanamine acetate
• Nopcogen 16L
• 1-Dodecanamine, acetate (1:1)
• CS-0152187
• 1-DODECANAMINE, ACETATE
• D0981
• Dodecylamine, acetate
• Armac 12D
• DODECYLAMINEACETATE
• AKOS015842068
• AS-59790
• Lauryl amine acetate
• 2016-56-0
• Acetic acid, dodecylamine salt
• TF6WC3H8BP
• MFCD00043524
• W-109741
• FT-0625580
• 1-Dodecanamine acetate (salt)
• acetic acid; dodecan-1-amine
• Dodecyllamine acetate
• CAA01656
• D89752
• NSC-97256
• NSC97256
• acetic acid;dodecan-1-amine
• SY067770
• HBRNMIYLJIXXEE-UHFFFAOYSA-N
• DB-254594

• MDL： MFCD00043524
• Inchi： 1S/C12H27N.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13;1-2(3)4/h2-13H2,1H3;1H3,(H,3,4)
• InChI Key： HBRNMIYLJIXXEE-UHFFFAOYSA-N
• SMILES： OC(C)=O.NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 245.23500
• Monoisotopic Mass: 245.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.804
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: 258.6°Cat760mmHg
• Flash Point: 100.4°C
• Water Partition Coefficient: very faint turbidity
• PSA: 63.32000
• LogP: 4.65720
• Solubility: Not determined

Dodecylamine Acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• RTECS：JR6490000
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Dodecylamine Acetate

Dodecylamine Acetate (CAS No. 2016-56-0): An Overview of Its Properties, Applications, and Recent Research

Dodecylamine Acetate (CAS No. 2016-56-0) is a versatile compound that has garnered significant attention in various fields, including chemistry, biology, and pharmaceuticals. This compound is a salt formed from dodecylamine and acetic acid, and it exhibits unique properties that make it valuable in numerous applications. In this article, we will delve into the chemical structure, physical and chemical properties, applications, and recent research advancements related to Dodecylamine Acetate.

Chemical Structure and Properties

Dodecylamine Acetate has the molecular formula C₁₂H₂₈N·C₂H₃O₂. The compound consists of a long hydrocarbon chain (dodecylamine) attached to an acetate group. This structure imparts amphiphilic properties to the molecule, making it surface-active and capable of forming micelles in aqueous solutions. The amphiphilic nature of Dodecylamine Acetate allows it to interact effectively with both polar and non-polar substances, which is crucial for its various applications.

In terms of physical properties, Dodecylamine Acetate is a white crystalline solid at room temperature. It is highly soluble in water and exhibits good solubility in organic solvents such as ethanol and methanol. The compound has a melting point of approximately 45-48°C and a boiling point of around 300°C. These properties make it suitable for use in a wide range of industrial processes.

Applications in Industry and Research

Dodecylamine Acetate finds extensive use in various industries due to its unique properties. One of its primary applications is as a surfactant in the formulation of cleaning agents, detergents, and emulsifiers. Its ability to reduce surface tension makes it effective in improving the cleaning efficiency of these products. Additionally, it is used as a corrosion inhibitor in metalworking fluids and as an antistatic agent in plastics and textiles.

In the pharmaceutical industry, Dodecylamine Acetate has shown promise as an excipient in drug formulations. It can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. Recent studies have also explored its potential as a drug delivery system for targeted therapy, particularly in cancer treatment.

Recent Research Advancements

The scientific community continues to investigate the potential applications and mechanisms of action of Dodecylamine Acetate. One notable area of research is its use as a drug delivery vehicle. A study published in the Journal of Controlled Release (2023) demonstrated that Dodecylamine Acetate-based nanoparticles could effectively deliver anticancer drugs to tumor cells while minimizing side effects on healthy tissues. The amphiphilic nature of the compound allows for the formation of stable nanoparticles that can protect the drug during transport and release it at the target site.

Another area of interest is the use of Dodecylamine Acetate in gene delivery systems. Researchers at the University of California, Los Angeles (UCLA) have developed a novel gene delivery vector using Dodecylamine Acetate. This vector has shown high transfection efficiency and low cytotoxicity, making it a promising tool for gene therapy applications.

In environmental science, Dodecylamine Acetate has been studied for its potential as a bioremediation agent. A study published in Environmental Science & Technology (2022) found that Dodecylamine Acetate-based formulations could enhance the degradation of persistent organic pollutants (POPs) by promoting microbial activity. This finding opens up new possibilities for using the compound in environmental cleanup efforts.

Safety Considerations and Regulatory Status

Safety is a critical aspect when handling any chemical compound. While Dodecylamine Acetate is generally considered safe for industrial use, proper handling precautions should be followed to ensure worker safety. The compound can cause skin irritation and eye irritation if not handled properly. It is recommended to wear appropriate personal protective equipment (PPE), such as gloves and safety goggles, when working with this compound.

In terms of regulatory status, Dodecylamine Acetate(CAS No. 2016-56-0) is listed on various chemical databases and regulatory lists worldwide. It complies with international standards for chemical safety and environmental protection. However, users should always refer to local regulations and guidelines to ensure compliance with specific requirements.

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